5-chloro-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H18ClN3O3S2/c17-15-4-3-14(24-15)16(21)19-10-12-5-8-20(9-6-12)25(22,23)13-2-1-7-18-11-13/h1-4,7,11-12H,5-6,8-10H2,(H,19,21)
• InChI Key: WNNBVJCWUHBTNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=C(S2)Cl)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C16H18ClN3O3S2
• Molecular Weight: 399.9 g/mol

Description

5-chloro-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H18ClN3O3S2 and its molecular weight is 399.91. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Novel Compounds for Analgesic and Anti-inflammatory Activities :

  • Researchers synthesized novel compounds, including derivatives similar in structure to the queried compound, demonstrating potential as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Molecular Interaction with CB1 Cannabinoid Receptor :

  • A study investigated the molecular interactions of a compound structurally related to the queried one, focusing on its antagonistic properties towards the CB1 cannabinoid receptor (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

• Novel Synthesis of Disulfides and Cyanoformamidines :

  • Research on the reactions of certain dithiazoles with alkylamines, including piperidine, led to the synthesis of disulfides and cyanoformamidines, compounds related to the queried chemical (Lee & Kim, 1993).

• Development of Tetrahydrobenzothienopyrimidine Derivatives :

  • A study focused on synthesizing various derivatives, including tetrahydrobenzothienopyrimidine, under microwave irradiation, providing insights into novel chemical reactions (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).

• Synthesis and Evaluation of Anticancer Agents :

  • Research into the synthesis of new 2-chloro-3-hetarylquinolines, including compounds similar to the queried one, showed potential as potent antibacterial and anticancer agents (Bondock & Gieman, 2015).

• Development of Glycine Transporter 1 Inhibitor :

  • A compound structurally related to the queried chemical was identified as a potent and orally available glycine transporter 1 inhibitor, demonstrating therapeutic potential (Yamamoto, Ohta, Abe, Kambe, Tsukiyama, Kawakita, Moriya, & Yasuhara, 2016).

• Hydrogen Bonding in Proton-Transfer Compounds :

  • This study explored the hydrogen bonding in proton-transfer compounds with aliphatic nitrogen Lewis bases, providing insights into molecular interactions and crystal structures (Smith, Wermuth, & Sagatys, 2011).

• Characterization of κ-Opioid Receptor Antagonist :

  • A novel κ-opioid receptor antagonist was characterized, showing high affinity and selectivity, which may have implications for the treatment of depression and addiction disorders (Grimwood, Lu, Schmidt, Vanase-Frawley, Sawant-Basak, Miller, Mclean, Freeman, Wong, McLaughlin, & Verhoest, 2011).

• Synthesis of Piperidines, Pyrrolizidines, Indolizidines, and Quinolizidines :

  • A study presented a new route to synthesize various cyclic compounds, including piperidines and indolizidines, contributing to the field of organic synthesis (Back & Nakajima, 2000).

Mechanism of Action

Target of Action

It is known that many compounds with similar structures have a wide range of targets, contributing to their diverse biological activities .

Mode of Action

The x-ray crystal structure of a similar compound in complex with human fxa clarified the binding mode and the stringent requirements for high affinity . The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for the combination of good oral bioavailability and high potency .

Biochemical Pathways

It is known that many compounds with similar structures can affect a variety of biochemical pathways, leading to diverse biological activities .

Pharmacokinetics

The interaction of the neutral ligand chlorothiophene in the s1 subsite allows for the combination of good oral bioavailability and high potency .

Result of Action

It is known that many compounds with similar structures can have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

It is known that many compounds with similar structures can be influenced by various environmental factors .